5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyridine
Cat. No. B1288958
M. Wt: 258.11 g/mol
InChI Key: ZCTXTBRJCPHMEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][c:5]([OH:8])[n:6][cH:7]1.[O:9]1[CH2:10][CH2:11][CH:12]([OH:15])[CH2:13][CH2:14]1>>[Br:1][c:2]1[cH:3][cH:4][c:5]([O:8][CH:12]2[CH2:11][CH2:10][O:9][CH2:14][CH2:13]2)[n:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Oc1ccc(Br)cn1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OC1CCOCC1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Brc1ccc(OC2CCOCC2)nc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
